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Compound of Interest

7-lodo-2',3'-Dideoxy-7-Deaza-
Compound Name: _
Guanosine

cat. No.: B10831770

Disclaimer: The toxicological properties of 7-lodo-2',3'-Dideoxy-7-Deaza-Guanosine have not
been fully investigated. Therefore, this compound should be handled as a potentially hazardous
substance. These disposal procedures are based on general best practices for laboratory
chemicals with unknown toxicity. Always consult your institution's Environmental Health and
Safety (EHS) department for specific guidelines and regulations in your area.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Body Protection

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.

Waste Segregation and Collection
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Proper segregation of chemical waste is crucial to ensure safe handling and disposal.
e Solid Waste:

o Collect un-used or expired 7-lodo-2',3'-Dideoxy-7-Deaza-Guanosine powder in a clearly
labeled, sealed, and chemically compatible container.

o Contaminated materials such as weighing paper, pipette tips, and gloves should also be
collected in a designated solid hazardous waste container.

e Liquid Waste:

o If the compound is in a solution (e.g., dissolved in DMSO), it must be collected as liquid
hazardous waste.[1]

o Do not mix this waste with other solvent waste streams unless you have confirmed
compatibility. It is best practice to collect it in a separate, dedicated container.

o Crucially, do not empty into drains or sewers.[2]

Labeling and Storage of Waste Containers

Accurate and clear labeling is a critical safety and regulatory requirement.

e Labeling:

[¢]

Use your institution's official hazardous waste tags or labels.

o Clearly write the full chemical name: "7-lodo-2',3'-Dideoxy-7-Deaza-Guanosine". Avoid
abbreviations or chemical formulas.

o Indicate that the toxicological properties are not fully known.

o List all constituents in the container, including any solvents and their approximate
concentrations.

o Ensure the date of waste accumulation is clearly marked.
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o Storage:

o Store the sealed waste container in a designated and properly signed satellite
accumulation area within your laboratory.

o Ensure the storage area is secure and away from incompatible materials.

Disposal Procedure

The final disposal of 7-lodo-2',3'-Dideoxy-7-Deaza-Guanosine waste must be handled by

trained professionals.

o Contact EHS: Once your waste container is ready for disposal (typically when it is 75-90%
full or has been stored for a specific period according to institutional policy), contact your
institution's Environmental Health and Safety (EHS) department.

e Schedule a Pickup: Arrange for a hazardous waste pickup. Follow their specific procedures
for scheduling and preparing the container for collection.

o Documentation: Complete any required paperwork or online forms for the waste disposal.

The following diagram illustrates the logical workflow for the proper disposal of 7-lodo-2',3'-
Dideoxy-7-Deaza-Guanosine.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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